Cas no 2137914-70-4 (Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate)

• Product Name: Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate
• CAS No: 2137914-70-4
• MF: C₁₀H₁₂NNaO₄S
• MW: 265.261352539063
• CID: 5861742
• PubChem ID: 165864383
• Update Time: 2025-07-18

Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137914-70-4
• EN300-722660
• sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate
• Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate

• Inchi： 1S/C10H13NO4S.Na/c1-7(12)11-6-8-3-4-9(15-2)10(5-8)16(13)14;/h3-5H,6H2,1-2H3,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： NETGGYGHEKQRRL-UHFFFAOYSA-M
• SMILES： S(C1=C(C=CC(=C1)CNC(C)=O)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 265.03847332g/mol
• Monoisotopic Mass: 265.03847332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate

Introduction to Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate (CAS No. 2137914-70-4)

Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate (CAS No. 2137914-70-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular formula of Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate is C₉H₁₁NO₃SNa, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of an acetamidomethyl group and a methoxy substituent on a benzene ring with a sulfinate functional group imparts distinct chemical reactivity and solubility characteristics. These features are crucial for its role in synthetic chemistry and potential biological activities.

In recent years, the demand for high-purity intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug development processes. Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate has emerged as a key intermediate in the synthesis of complex molecules, including those intended for preclinical and clinical studies. Its structural versatility allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool in medicinal chemistry.

The sulfinate group in Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate plays a pivotal role in its chemical behavior. Sulfinate compounds are known for their stability and ability to participate in nucleophilic substitution reactions, which are fundamental to many synthetic pathways. This characteristic makes the compound particularly useful in cross-coupling reactions and as a precursor for more complex sulfonamide derivatives. These derivatives have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and interactions of compounds like Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate with greater accuracy. Molecular modeling studies suggest that this compound can act as a scaffold for designing molecules with enhanced binding affinity to specific biological targets. Such insights are invaluable for drug discovery efforts, as they help streamline the identification of lead compounds that can be further optimized.

The synthesis of Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-quality starting materials and catalysts is essential to ensure high yields and purity. Industrial-scale production often employs advanced purification techniques such as recrystallization and chromatography to meet the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate has been explored for its potential biological activities. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. While further research is needed to fully elucidate its pharmacological profile, these findings highlight its potential as a starting point for developing novel therapeutic interventions.

The role of sulfonate-containing compounds in medicinal chemistry cannot be overstated. Sulfonates are known for their ability to enhance drug solubility and bioavailability, which are critical factors in drug formulation. Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate, with its sulfinate moiety, aligns well with these principles. Its incorporation into drug candidates could lead to improved pharmacokinetic profiles, thereby enhancing therapeutic efficacy.

The growing interest in green chemistry has also influenced the synthesis of compounds like Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. This includes the use of renewable feedstocks and catalytic methods that improve efficiency while lowering energy consumption. Such approaches not only align with regulatory requirements but also contribute to cost-effective production processes.

The future prospects for Sodium 5-(acetamidomethyl)-2-methoxybenzene-1-sulfinate are bright, given its versatility and potential applications. As pharmaceutical research continues to evolve, this compound is likely to play an integral role in the development of next-generation therapeutics. Its unique structural features offer a rich foundation for innovation, making it a cornerstone in the quest for novel medicines.